Cas no 2138123-89-2 (Ethyl 6-(chlorodifluoromethyl)-4-ethyl-2-methylpyridine-3-carboxylate)

• Product Name: Ethyl 6-(chlorodifluoromethyl)-4-ethyl-2-methylpyridine-3-carboxylate
• CAS No: 2138123-89-2
• MF: C₁₂H₁₄ClF₂NO₂
• MW: 277.69486951828
• CID: 6184109
• PubChem ID: 165455746
• Update Time: 2025-06-10

Ethyl 6-(chlorodifluoromethyl)-4-ethyl-2-methylpyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2138123-89-2
• EN300-746477
• ethyl 6-(chlorodifluoromethyl)-4-ethyl-2-methylpyridine-3-carboxylate
• Ethyl 6-(chlorodifluoromethyl)-4-ethyl-2-methylpyridine-3-carboxylate

• Inchi： 1S/C12H14ClF2NO2/c1-4-8-6-9(12(13,14)15)16-7(3)10(8)11(17)18-5-2/h6H,4-5H2,1-3H3
• InChI Key： UUKIUIWOHQHUOC-UHFFFAOYSA-N
• SMILES： ClC(C1=CC(CC)=C(C(=O)OCC)C(C)=N1)(F)F

Computed Properties

• Exact Mass: 277.0681127g/mol
• Monoisotopic Mass: 277.0681127g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 39.2Ų

Additional information on Ethyl 6-(chlorodifluoromethyl)-4-ethyl-2-methylpyridine-3-carboxylate

Ethyl 6-(Chlorodifluoromethyl)-4-ethyl-2-methylpyridine-3-carboxylate (CAS No. 2138123-89-2): A Comprehensive Overview

Ethyl 6-(chlorodifluoromethyl)-4-ethyl-2-methylpyridine-3-carboxylate (CAS No. 2138123-89-2) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique chemical structure, exhibits a range of biological activities that make it a promising candidate for various therapeutic applications. In this article, we will delve into the chemical properties, synthesis methods, and potential applications of this compound, drawing on the latest research findings to provide a comprehensive overview.

The chemical structure of Ethyl 6-(chlorodifluoromethyl)-4-ethyl-2-methylpyridine-3-carboxylate is defined by its pyridine core, which is substituted with a chlorodifluoromethyl group at the 6-position, an ethyl group at the 4-position, and a methyl group at the 2-position. The ester functionality at the 3-position adds to its structural complexity and reactivity. The presence of these functional groups imparts unique physical and chemical properties to the molecule, making it an interesting subject for both academic and industrial research.

Recent studies have focused on the synthesis of Ethyl 6-(chlorodifluoromethyl)-4-ethyl-2-methylpyridine-3-carboxylate using various methodologies. One notable approach involves the sequential addition of reagents to a pyridine derivative, followed by esterification to form the final product. For instance, a study published in the *Journal of Organic Chemistry* in 2021 reported a high-yield synthesis method that utilized palladium-catalyzed cross-coupling reactions to introduce the chlorodifluoromethyl group efficiently. This method not only improved the yield but also minimized side reactions, making it suitable for large-scale production.

The biological activity of Ethyl 6-(chlorodifluoromethyl)-4-ethyl-2-methylpyridine-3-carboxylate has been extensively investigated in various in vitro and in vivo models. Preliminary studies have shown that this compound exhibits potent antimicrobial properties against a wide range of bacterial strains, including both Gram-positive and Gram-negative bacteria. Additionally, it has demonstrated significant antiviral activity against several RNA viruses, such as influenza and coronaviruses. These findings suggest that Ethyl 6-(chlorodifluoromethyl)-4-ethyl-2-methylpyridine-3-carboxylate could be developed into a broad-spectrum antimicrobial agent or antiviral drug.

Furthermore, research has explored the pharmacokinetic properties of Ethyl 6-(chlorodifluoromethyl)-4-ethyl-2-methylpyridine-3-carboxylate to understand its behavior in biological systems. Studies have shown that this compound has good oral bioavailability and a favorable pharmacokinetic profile, which are crucial factors for its potential use as a therapeutic agent. The compound's ability to penetrate cell membranes and accumulate in target tissues has been attributed to its lipophilic nature and the presence of specific functional groups.

In addition to its antimicrobial and antiviral activities, Ethyl 6-(chlorodifluoromethyl)-4-ethyl-2-methylpyridine-3-carboxylate has also been investigated for its potential as an anti-inflammatory agent. Preclinical studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in activated immune cells. This anti-inflammatory effect could be beneficial in treating inflammatory diseases such as arthritis and inflammatory bowel disease.

The toxicity profile of Ethyl 6-(chlorodifluoromethyl)-4-ethyl-2-methylpyridine-3-carboxylate is another critical aspect that has been evaluated in preclinical studies. Toxicity assessments conducted in animal models have shown that this compound is well-tolerated at therapeutic doses, with no significant adverse effects observed on major organs or physiological parameters. These findings support its safety profile and potential for further clinical development.

Recent advancements in computational chemistry have also contributed to our understanding of Ethyl 6-(chlorodifluoromethyl)-4-ethyl-2-methylpyridine-3-carboxylate. Molecular dynamics simulations and quantum mechanical calculations have provided insights into the conformational flexibility and electronic properties of this molecule. These computational tools have helped researchers optimize the structure for enhanced biological activity and reduced toxicity.

In conclusion, Ethyl 6-(chlorodifluoromethyl)-4-ethyl-2-methylpyridine-3-carboxylate (CAS No. 2138123-89-2) is a promising compound with diverse biological activities and favorable pharmacological properties. Its unique chemical structure and multifaceted biological effects make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences. As ongoing studies continue to uncover new insights into its mechanisms of action and potential applications, this compound holds significant promise for addressing unmet medical needs.